Cas no 1805213-73-3 (2,4-Bis(trifluoromethyl)-6-fluoroaniline)

• Product Name: 2,4-Bis(trifluoromethyl)-6-fluoroaniline
• CAS No: 1805213-73-3
• MF: C₈H₄F₇N
• MW: 247.112886428833
• CID: 4706746
• Update Time: 2023-08-15

2,4-Bis(trifluoromethyl)-6-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-6-fluoroaniline

• Inchi： 1S/C8H4F7N/c9-5-2-3(7(10,11)12)1-4(6(5)16)8(13,14)15/h1-2H,16H2
• InChI Key： JKMNFSUIDDSFNG-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 246
• Topological Polar Surface Area: 26